2-bromo-N-(1H-indazol-5-yl)benzamide

• IUPAC Name: 2-bromo-N-(1H-indazol-5-yl)benzamide
• InChI: InChI=1S/C14H10BrN3O/c15-12-4-2-1-3-11(12)14(19)17-10-5-6-13-9(7-10)8-16-18-13/h1-8H,(H,16,18)(H,17,19)
• InChI Key: UPKYAWKIJHXNQA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC2=CC3=C(C=C2)NN=C3)Br
• Molecular Formula: C14H10BrN3O
• Molecular Weight: 316.15 g/mol
• Solubility: 4 [ug/mL] (The mean of the results at pH 7.4)

Description

2-Bromo-N-(1H-indazol-5-yl)benzamide is a brominated benzamide derivative featuring a 1H-indazol-5-yl substituent. This compound belongs to a class of molecules where the benzamide core is functionalized with heterocyclic aromatic groups, which are critical for modulating biological activity and physicochemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-bromo-N-(1H-indazol-5-yl)benzamide typically involves the reaction of 2-bromobenzoyl chloride with 5-aminoindazole. The reaction is carried out in the presence of a base, such as triethylamine, in an organic solvent like dichloromethane. The reaction mixture is stirred at room temperature for several hours, followed by purification through recrystallization or column chromatography to obtain the desired product .

Industrial Production Methods

While specific industrial production methods for 2-bromo-N-(1H-indazol-5-yl)benzamide are not well-documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions, such as temperature, solvent, and reaction time, to maximize yield and purity. Additionally, industrial production would likely incorporate continuous flow reactors and automated purification systems to enhance efficiency and reproducibility.

Chemical Reactions Analysis

Types of Reactions

2-bromo-N-(1H-indazol-5-yl)benzamide can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation and Reduction: The compound can be oxidized or reduced to form different derivatives, depending on the reagents and conditions used.

Coupling Reactions: It can participate in coupling reactions, such as Suzuki or Heck coupling, to form more complex molecules.

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles like amines, thiols, or alkoxides. Conditions typically involve the use of a base and an organic solvent.

Oxidation and Reduction: Reagents such as hydrogen peroxide or sodium borohydride can be used for oxidation and reduction, respectively.

Coupling Reactions: Palladium catalysts and bases like potassium carbonate are commonly used in coupling reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted benzamides, while coupling reactions can produce biaryl compounds.

Scientific Research Applications

2-bromo-N-(1H-indazol-5-yl)benzamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It can be used in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 2-bromo-N-(1H-indazol-5-yl)benzamide involves its interaction with specific molecular targets. While detailed studies are limited, it is believed to exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact pathways and targets involved are still under investigation, but it is thought to influence cellular processes such as signal transduction and gene expression .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

The substituent on the benzamide nitrogen significantly impacts molecular properties. Below is a comparative analysis of 2-bromo-N-(1H-indazol-5-yl)benzamide with structurally related compounds:

Molecular Interactions and Stability

• Hydrogen Bonding : DFT studies on pyrazole-containing analogs (e.g., ) reveal strong hydrogen bonding and electrostatic contributions to stability. The indazole group in the target compound may exhibit similar interactions but with greater directionality due to its fused bicyclic structure.
• Chlorine in ’s tetrazole analog may reduce reactivity but improve lipophilicity.

Methodological Considerations

• Computational Modeling : DFT methods (as in ) are essential for predicting interaction energies and optimizing substituent effects in absence of experimental data.